Cas no 150396-01-3 (Lyciumoside II)

Lyciumoside II structure
Lyciumoside II structure
Product Name:Lyciumoside II
CAS No:150396-01-3
MF:C38H64O17
MW:792.904574394226
CID:178522
PubChem ID:73092396
Update Time:2024-03-01

Lyciumoside II Chemical and Physical Properties

Names and Identifiers

    • b-D-Glucopyranoside,(2Z,6E,10E,14S)-14-(b-D-glucopyranosyloxy)-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraen-1-yl2-O-b-D-glucopyranosyl-
    • b-D-Glucopyranoside,(2Z,6E,10E,14S)-14-(b-D-glucopyranosyloxy)-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraen-1-yl2-O-b-D-gl
    • b-D-Glucopyranoside, 14-(b-D-glucopyranosyloxy)-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraenyl2-O-b-D-glucopyranosyl-, [S-(Z,E,E)]-
    • b-D-Glucopyranoside,(2Z,6E,10E,14S)-14-(b-D-glucopyranosyloxy)-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraenyl2-O-b-D-glucopyranosyl- (9CI)
    • Lyciumoside II
    • DTXSID401101451
    • (2Z,6E,10E,14S)-14-(beta-D-Glucopyranosyloxy)-2,6,10,14-tetramethyl-2,6,10,15-hexadecatetraen-1-yl 2-O-beta-D-glucopyranosyl-beta-D-glucopyranoside
    • 150396-01-3
    • (3S,6E,10E,14Z)-16-[(2-O-beta-D-glucopyranosyl-beta-D-glucopyranosyl)oxy]-3,7,11,15-tetramethylhexadeca-1,6,10,14-tetraen-3-yl beta-D-glucopyranoside
    • CHEBI:133834
    • (2S,3R,4S,5S,6R)-2-[(2R,3R,4S,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[(2Z,6E,10E,14S)-2,6,10,14-tetramethyl-14-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhexadeca-2,6,10,15-tetraenoxy]oxan-3-yl]oxy-6-(hydroxymethyl)oxane-3,4,5-triol
    • 3-O-beta-D-glucopyranosyl-20-hydroxygeranyllinalool-20-O-beta-D-glucopyranosyl-(1->2)-beta-D-glucopyranoside
    • Inchi: 1S/C38H64O17/c1-6-38(5,55-36-33(49)30(46)27(43)24(17-40)52-36)15-9-14-21(3)11-7-10-20(2)12-8-13-22(4)19-50-37-34(31(47)28(44)25(18-41)53-37)54-35-32(48)29(45)26(42)23(16-39)51-35/h6,10,13-14,23-37,39-49H,1,7-9,11-12,15-19H2,2-5H3/b20-10+,21-14+,22-13-/t23-,24-,25-,26-,27-,28-,29+,30+,31+,32-,33-,34-,35+,36+,37-,38-/m1/s1
    • InChI Key: QAUYGCMOBFCRSP-ZEBUDOFZSA-N
    • SMILES: O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H]1[C@H](OC/C(/C)=C\CC/C(/C)=C/CC/C(/C)=C/CC[C@](C=C)(C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O)O[C@H](CO)[C@H]([C@@H]1O)O

Computed Properties

  • Exact Mass: 792.41435057g/mol
  • Monoisotopic Mass: 792.41435057g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 11
  • Hydrogen Bond Acceptor Count: 17
  • Heavy Atom Count: 55
  • Rotatable Bond Count: 20
  • Complexity: 1260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 16
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • Topological Polar Surface Area: 278
  • XLogP3: 0.4
Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd